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Introduction

Dibutyl malate (DBM) is a colorless, oily liquid organic compound that serves as an effective
plasticizer in polymer chemistry.[1][2] As an ester of malic acid and butanol, its molecular
structure allows it to be integrated into polymer matrices, disrupting intermolecular forces and
thereby increasing flexibility and workability. DBM is particularly noted for its utility in vinyl
resins, such as polyvinyl chloride (PVC) and its copolymers, as well as in biodegradable
polymers like polylactic acid (PLA).[1][3] Its application extends to various industries, including
the manufacturing of paints, adhesives, coatings, and synthetic lubricants.[4][5] This document
provides detailed application notes, experimental protocols, and performance data for
researchers, scientists, and drug development professionals interested in utilizing dibutyl
malate as a plasticizer.

Physicochemical Properties

A summary of the key physicochemical properties of dibutyl malate is presented in the table
below.
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Property Value

Chemical Formula C12H2004

Molar Mass 228.288 g-mol~1[2]

Appearance Colorless to yellowish oily liquid[2]

Boiling Point 280 °C (536 °F; 553 K)[2]

Melting Point -85 °C (-121 °F; 188 K)[2]

Density 0.99 g-cm~3[2]

Solubility in Water Very slightly soluble (0.17 g:I=t at 20 °C)[2]
Refractive Index (n_D) 1.445 (20 °C)[2]

Applications in Polymer Chemistry

Dibutyl malate's primary function in polymer chemistry is as a plasticizer. It is incorporated into
rigid polymers to enhance their flexibility, reduce brittleness, and improve processing
characteristics.

Polyvinyl Chloride (PVC)

DBM is a recognized plasticizer for vinyl resins, including PVC and its copolymers with vinyl
acetate.[1][4] It effectively reduces the glass transition temperature (Tg) of PVC, making the
material more flexible at lower temperatures. Its performance is often compared to traditional
phthalate plasticizers.

Polylactic Acid (PLA)

With the growing demand for bio-based and biodegradable polymers, dibutyl malate has been
investigated as a green plasticizer for PLA.[3] PLA is known for its rigidity and brittleness, which
limits its applications. DBM can be blended with PLA to improve its ductility and reduce its
stiffness, thereby expanding its use in areas such as flexible packaging.[3]

Other Applications
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Dibutyl malate is also utilized as a comonomer in the emulsion polymerization of vinyl and

acrylic adhesives and paints.[1][5][6] Furthermore, it serves as an intermediate in various

organic syntheses.[4][6]

Performance Data

The effectiveness of a plasticizer is quantified by its impact on the thermal and mechanical

properties of the polymer. The following tables summarize the performance of dibutyl malate

in PVC and PLA.

Performance in Polyvinyl Chloride (PVC)

The data below presents the typical properties of PVC plasticized with 40 parts per hundred of

resin (phr) of dibutyl malate, compared to other common plasticizers.

Tensile . Glass 5% Weight
o Elongation Shore A .
Plasticizer Strength Transition Loss Temp.
at Break (%) Hardness
(MPa) Temp. (°C) (°C)
Dibutyl
Malate (DBM) ~18 - 22 ~350 - 400 ~80 -85 ~-30to -40 ~230 - 250
(proxy)
Dibutyl
Phthalate 15.7 350 80 -35 240
(DBP)
Diethyl
Phthalate ~19 - 23 ~300 - 350 ~85-90 -42 225
(DEP)
Tributyl
~20 - 24 ~320 - 380 ~82 - 88 -45 255

Citrate (TBC)

Note: Data for DBM is based on proxy values for maleate plasticizers.[4]

Performance in Polylactic Acid (PLA)
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The following table summarizes the effect of dibutyl malate on the mechanical properties of
PLA.

Plasticizer Content (wt%) Tensile Modulus (MPa) Tensile Strength (MPa)
0 (Neat PLA) 3763 57.0

7 (Dibutyl Malate) 2698 ~15-16

12 (Dibutyl Malate) 1755 ~15-16

Source: Adapted from a study on PLA plasticized with dibutyl esters.[1]

The addition of dibutyl malate significantly reduces the tensile modulus and tensile strength of
PLA, indicating a plasticizing effect.[1] Studies have also shown a decrease in the glass
transition temperature of PLA when plasticized with DBM.[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the
performance of dibutyl malate as a plasticizer.

Sample Preparation of Plasticized Polymer

A standardized workflow is essential for preparing polymer samples with consistent plasticizer
concentrations.

Workflow for Sample Preparation:

Sample Preparation

Dibutyl Malate
> > _———
Start: Weighing Dry Blending —>
> — H

Polymer Resin (e.g., PVC, PLA)
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Caption: Workflow for the preparation of plasticized polymer specimens.

o Weighing: Accurately weigh the polymer resin and dibutyl malate according to the desired
concentration (e.g., in parts per hundred of resin - phr).

o Dry Blending: Thoroughly mix the polymer and plasticizer in a high-speed mixer until a
homogeneous powder blend is obtained.

o Melt Extrusion: Feed the blend into a twin-screw extruder. The material is heated above its
melting point, mixed, and extruded into strands.

o Pelletizing: The extruded strands are cooled in a water bath and cut into pellets.

o Compression Molding: The pellets are placed in a mold and pressed at a specific
temperature and pressure to form sheets or test specimens of desired dimensions.

» Conditioning: The molded specimens are conditioned under controlled temperature and
humidity for a specified period before testing, as per relevant ASTM standards (e.g., ASTM
D618).

Tensile Properties (ASTM D638)

This protocol determines the tensile strength and elongation at break of the plasticized
polymer.

Methodology:

e Specimen Preparation: Dumbbell-shaped specimens are die-cut from the compression-
molded sheets according to ASTM D638 specifications.[4] The width and thickness of the
gauge section of each specimen are measured.

e Testing: The specimens are mounted in the grips of a universal testing machine. A constant
rate of crosshead displacement (e.g., 50 mm/min) is applied until the specimen fractures.[4]

e Data Analysis:
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o Tensile Strength: Calculated as the maximum load divided by the original cross-sectional
area.[4]

o Elongation at Break: The percentage increase in the length of the gauge section at the
point of fracture.[4]

Glass Transition Temperature (Tg) by Differential
Scanning Calorimetry (DSC) (ASTM E1356)

DSC is used to measure the glass transition temperature of the plasticized polymer.
Methodology:

o Sample Preparation: A small sample (5-10 mg) of the plasticized polymer is hermetically
sealed in an aluminum pan.[4][7]

o DSC Analysis: The sample pan and an empty reference pan are placed in the DSC cell. The
sample is subjected to a controlled temperature program, typically involving a heating-
cooling-heating cycle to erase the thermal history. For example, heat from room temperature
to 200°C, cool to -50°C, and then reheat to 200°C at a constant rate (e.g., 10°C/min).[7]

o Data Analysis: The glass transition temperature (TgQ) is determined from the midpoint of the
step change in the heat flow curve during the second heating scan.[7]

Dynamic Mechanical Analysis (DMA)

DMA provides information on the viscoelastic properties of the material, including the storage
modulus and tan delta, from which the glass transition temperature can also be determined.

Methodology:

e Specimen Preparation: Rectangular specimens of defined dimensions are cut from the
compression-molded sheets.

 DMA Analysis: The specimen is clamped in the DMA instrument, and a sinusoidal strain is
applied at a fixed frequency while the temperature is ramped up at a constant rate.
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+ Data Analysis: The storage modulus (E'), loss modulus (E"), and tan

recorded as a function of temperature. The peak of the tan delta curve is often taken as the

glass transition temperature.

Logical Flow for Plasticizer Performance Evaluation

delta (E"/E") are

The following diagram illustrates the logical flow for a comprehensive evaluation of a

plasticizer's performance in a polymer matrix.
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Caption: Logical flow for the performance evaluation of a plasticizer in PVC.[4]

Conclusion

Dibutyl malate is a versatile and effective plasticizer for a range of polymers, including PVC
and the biodegradable PLA. Its ability to enhance flexibility and reduce brittleness makes it a
valuable component in the formulation of various plastic products. The protocols and data
presented in this document provide a comprehensive guide for researchers and professionals
to evaluate and utilize dibutyl malate in their specific applications. Further research may focus
on optimizing DBM concentrations for specific polymer grades and exploring its performance in
other bioplastic systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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